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Compound of Interest

Compound Name: 2-Phenyl-1-butanol

Cat. No.: B104733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 2-Phenyl-
1-butanol for research purposes. It is intended for researchers, scientists, and professionals in

the field of drug development who are interested in sourcing and utilizing this compound in their

laboratory work. This document outlines its chemical properties, lists commercial suppliers, and

presents a generalized experimental protocol for assessing its potential biological activity.

Introduction to 2-Phenyl-1-butanol
2-Phenyl-1-butanol is an aromatic alcohol with potential applications in various research

areas, including organic synthesis and medicinal chemistry. Its structure, consisting of a phenyl

group attached to a butanol backbone, makes it a subject of interest for investigating structure-

activity relationships in drug discovery. While specific biological activities of 2-Phenyl-1-
butanol are not extensively documented in publicly available literature, related phenyl-

substituted alcohols have demonstrated antimicrobial and anti-inflammatory properties,

suggesting that 2-Phenyl-1-butanol could be a valuable candidate for biological screening

programs.
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2-Phenyl-1-butanol is commercially available from a number of chemical suppliers catering to

the research and development sector. The compound is typically offered at various purity levels

suitable for laboratory use.

Quantitative Data Summary
Property Value Source

Molecular Formula C₁₀H₁₄O Benchchem[1]

Molecular Weight 150.22 g/mol Benchchem[1]

Typical Purity ≥95% Benchchem[1]

CAS Number 89104-46-1 Benchchem[1]

Commercial Suppliers
A selection of commercial suppliers for research-grade 2-Phenyl-1-butanol is provided below.

Researchers are advised to consult the suppliers' websites for the most current information on

product specifications, availability, and pricing.

Supplier Website Notes

Benchchem --INVALID-LINK--
Lists 2-Phenyl-1-butanol as a

useful research compound.[1]

Hyma Synthesis Pvt. Ltd. --INVALID-LINK--
A supplier of various research

chemicals.

Spectrochem --INVALID-LINK--

Offers a wide range of

chemicals for research and

development.[2]

Santa Cruz Biotechnology --INVALID-LINK--
Provides chemicals for

biomedical research.
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While specific studies detailing the biological signaling pathways affected by 2-Phenyl-1-
butanol are scarce, the broader class of phenyl-substituted alcohols has been investigated for

various pharmacological activities. Research on related compounds suggests that they can

exhibit bacteriostatic effects by interacting with and disrupting cellular membranes.[3]

Furthermore, some substituted tertiary alcohols containing phenyl groups have shown anti-

inflammatory and antimicrobial activities.[4] These findings provide a rationale for screening 2-
Phenyl-1-butanol for similar biological properties.

Experimental Protocols
Due to the limited availability of specific experimental protocols for 2-Phenyl-1-butanol in the

scientific literature, a generalized protocol for assessing the antimicrobial activity of a research

compound is provided below. This methodology can be adapted by researchers to evaluate 2-
Phenyl-1-butanol.

General Protocol for Antimicrobial Susceptibility Testing
(Broth Microdilution Method)
Objective: To determine the Minimum Inhibitory Concentration (MIC) of 2-Phenyl-1-butanol
against a panel of pathogenic bacteria.

Materials:

2-Phenyl-1-butanol

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Spectrophotometer (for measuring optical density at 600 nm)

Positive control antibiotic (e.g., Gentamicin)

Negative control (sterile broth)

Solvent for dissolving the compound (e.g., Dimethyl sulfoxide - DMSO)
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Procedure:

Preparation of Stock Solution: Prepare a stock solution of 2-Phenyl-1-butanol in an

appropriate solvent (e.g., DMSO) at a high concentration (e.g., 10 mg/mL).

Bacterial Inoculum Preparation: Culture the bacterial strains overnight in CAMHB. Dilute the

overnight culture to achieve a standardized inoculum of approximately 5 x 10⁵ colony-

forming units (CFU)/mL.

Serial Dilutions: Perform serial two-fold dilutions of the 2-Phenyl-1-butanol stock solution in

CAMHB directly in the 96-well microtiter plates to achieve a range of test concentrations.

Inoculation: Add the standardized bacterial inoculum to each well containing the diluted

compound.

Controls: Include positive control wells (bacteria with a known antibiotic), negative control

wells (sterile broth only), and vehicle control wells (bacteria with the solvent used to dissolve

the compound).

Incubation: Incubate the microtiter plates at 37°C for 18-24 hours.

Determination of MIC: The MIC is determined as the lowest concentration of 2-Phenyl-1-
butanol that completely inhibits visible growth of the bacteria. This can be assessed visually

or by measuring the optical density at 600 nm.

Visualizations
Experimental Workflow for Biological Activity Screening
The following diagram illustrates a general workflow for the initial screening of a research

compound like 2-Phenyl-1-butanol for potential biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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